Cas no 1806826-87-8 (3-Bromo-6-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 3-Bromo-6-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1806826-87-8
• MF: C₈H₂BrClF₂N₂O
• MW: 295.468086719513
• CID: 4859328
• Update Time: 2025-10-05

3-Bromo-6-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H2BrClF2N2O/c9-5-4(8(11)12)1-3(2-13)14-6(5)7(10)15/h1,8H
• InChI Key： KAOSCIAHMVYAEL-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=NC(C#N)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 3.1
• Topological Polar Surface Area: 53.8

Additional information on 3-Bromo-6-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride

3-Bromo-6-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride: A Comprehensive Overview

3-Bromo-6-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1806826-87-8) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound belongs to the class of pyridine derivatives, which are widely recognized for their unique electronic properties and versatile reactivity. The structure of 3-bromo-6-cyano-pyridine is further modified by the introduction of a difluoromethyl group at the 4-position and a carbonyl chloride group at the 2-position, making it a valuable intermediate in various synthetic pathways.

Recent advancements in synthetic chemistry have enabled the precise control of such complex molecules, allowing researchers to explore their potential in diverse applications. For instance, the cyano group at position 6 contributes to the compound's electron-withdrawing properties, enhancing its reactivity in nucleophilic substitutions. Similarly, the difluoromethyl group introduces steric and electronic effects that can be exploited in designing bioactive molecules. The carbonyl chloride group, being highly reactive, serves as an excellent electrophilic center for forming amides or esters, which are critical in drug design and polymer synthesis.

One of the most promising areas of research involving this compound is its role in medicinal chemistry. The pyridine ring system is known for its ability to interact with biological targets such as enzymes and receptors. By modifying substituents on the ring, chemists can fine-tune the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Recent studies have demonstrated that analogs of 3-bromo-6-cyano-pyridine derivatives exhibit potent inhibitory activity against kinases and other disease-related enzymes, making them strong candidates for anti-cancer drug development.

In addition to its pharmaceutical applications, 3-bromo-6-cyano-pyridine derivatives are gaining attention in materials science. The introduction of fluorinated groups like difluoromethyl enhances thermal stability and chemical resistance, properties that are desirable in high-performance polymers and coatings. Researchers have also explored the use of these compounds as precursors for synthesizing advanced materials such as graphene oxide derivatives and metal-organic frameworks (MOFs), which have applications in energy storage and catalysis.

The synthesis of 3-bromo-6-cyano-pyridine derivatives typically involves multi-step processes that require precise control over reaction conditions. Key steps include bromination, cyanation, and fluorination reactions, each requiring specialized catalysts and reagents. Recent breakthroughs in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling large-scale production of high-purity compounds.

From an environmental perspective, understanding the fate and behavior of such compounds is crucial for sustainable development. Studies have shown that while 3-bromo-6-cyano-pyridine derivatives exhibit high stability under normal conditions, they can undergo hydrolysis under specific pH conditions to form less hazardous byproducts. This knowledge is essential for designing eco-friendly synthetic routes and waste management strategies.

In conclusion, 3-Bromo-6-cyano-4-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1806826-87-8) stands out as a versatile building block with immense potential across multiple disciplines. Its unique structure allows for a wide range of applications in drug discovery, materials science, and chemical synthesis. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern chemistry.